Cas no 58979-86-5 (1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-, hydrazide)

• Product Name: 1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-, hydrazide
• CAS No: 58979-86-5
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 380261
• PubChem ID: 322945
• Update Time: 2025-04-19

1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-, hydrazide
• 2-(5-oxo-1,2-dihydropyrazol-3-yl)acetohydrazide
• 3-(???methyl)-3-pyrazolin-5-one
• AC1L87J9
• CTK1H4139
• MolPort-000-871-830
• NSC281639
• Oprea1_764879
• SBB040712
• SureCN5798325
• NSC-281639
• SMR001831103
• SCHEMBL5798325
• AKOS000268741
• 58979-86-5
• MLS003115528
• DTXSID40314234
• CHEMBL2357820

• Inchi： 1S/C5H8N4O2/c6-7-4(10)1-3-2-5(11)9-8-3/h2H,1,6H2,(H,7,10)(H2,8,9,11)
• InChI Key： YYMUFDMVNMJDMC-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(NN)=O)NN1

Computed Properties

• Exact Mass: 156.06484
• Monoisotopic Mass: 156.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 647.8°C at 760 mmHg
• Flash Point: 345.6°C
• Refractive Index: 1.547
• PSA: 96.25